Cas no 1806860-85-4 (Ethyl 5-amino-2-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 5-amino-2-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1806860-85-4
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4900935
• Update Time: 2025-10-21

Ethyl 5-amino-2-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H11F3N2O2/c1-2-17-8(16)4-6-3-7(14)5-15-9(6)10(11,12)13/h3,5H,2,4,14H2,1H3
• InChI Key： LVKSPBNXBQUUIR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CN=1)N)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-amino-2-(trifluoromethyl)pyridine-3-acetate

Ethyl 5-amino-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1806860-85-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-amino-2-(trifluoromethyl)pyridine-3-acetate, identified by its CAS number 1806860-85-4, is a significant compound in the realm of pharmaceutical chemistry. This intermediate plays a crucial role in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. The unique structural features of this compound, including its amino and trifluoromethyl substituents, contribute to its versatility and efficacy in drug development.

The< strong>ethyl moiety in the compound's name not only influences its solubility and reactivity but also enhances its compatibility with various synthetic pathways. This makes Ethyl 5-amino-2-(trifluoromethyl)pyridine-3-acetate a preferred choice for medicinal chemists seeking to develop novel therapeutic agents. The trifluoromethyl group, in particular, is well-documented for its ability to improve metabolic stability and binding affinity, making it a valuable component in drug design.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors for neurological disorders. Ethyl 5-amino-2-(trifluoromethyl)pyridine-3-acetate has emerged as a key intermediate in the synthesis of such inhibitors. Its structural framework allows for modifications that can target specific enzymes and receptors involved in conditions like Alzheimer's disease and Parkinson's disease. The< strong>5-amino group provides a site for further functionalization, enabling the creation of highly specific and potent drug candidates.

Moreover, the compound's< strong>pyridine-3-acetate backbone is reminiscent of many pharmacologically active molecules. Pyridine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently. The presence of both amino and trifluoromethyl groups enhances the compound's pharmacokinetic properties, making it an attractive scaffold for drug discovery.

Recent studies have highlighted the potential of Ethyl 5-amino-2-(trifluoromethyl)pyridine-3-acetate in developing novel anti-inflammatory agents. Inflammatory processes are implicated in a wide range of diseases, including arthritis, autoimmune disorders, and even certain types of cancer. The compound's ability to modulate inflammatory pathways has been explored in preclinical models, demonstrating promising results. Researchers have found that derivatives of this compound can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The< strong>CAS number 1806860-85-4 provides a unique identifier for Ethyl 5-amino-2-(trifluoromethyl)pyridine-3-acetate, ensuring accurate tracking and documentation in chemical databases and literature. This standardization is crucial for researchers who rely on precise chemical information for their work. The CAS registry number also facilitates collaboration across international research teams, as it provides a common language for scientists to discuss and share findings.

In conclusion, Ethyl 5-amino-2-(trifluoromethyl)pyridine-3-acetate is a versatile and valuable intermediate in pharmaceutical synthesis. Its unique structural features make it an excellent candidate for developing drugs targeting neurological and inflammatory disorders. The ongoing research into this compound underscores its importance in modern drug discovery and development. As scientists continue to explore new synthetic pathways and therapeutic applications, Ethyl 5-amino-2-(trifluoromethyl)pyridine-3-acetate is poised to remain at the forefront of pharmaceutical innovation.